Cas no 200631-40-9 (3,3-Dimethyl-2-tosyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 3,3-Dimethyl-2-tosyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 200631-40-9
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 1089116
• PubChem ID: 10852836
• Update Time: 2025-09-24

3,3-Dimethyl-2-tosyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-2-tosyl-1,2,3,4-tetrahydroisoquinoline
• 3,3-dimethyl-2-(4-methylphenyl)sulfonyl-1,4-dihydroisoquinoline
• DTXSID40445875
• 200631-40-9
• Isoquinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-2-[(4-methylphenyl)sulfonyl]-
• AGN-PC-0NBNWV
• SCHEMBL6826623

• Inchi： 1S/C18H21NO2S/c1-14-8-10-17(11-9-14)22(20,21)19-13-16-7-5-4-6-15(16)12-18(19,2)3/h4-11H,12-13H2,1-3H3
• InChI Key： ZKYIZSVUFRFZGY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2C=CC=CC=2CC1(C)C)(=O)=O

Computed Properties

• Exact Mass: 315.12930009g/mol
• Monoisotopic Mass: 315.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds